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Compound of Interest

Compound Name: Diamfenetide

Cat. No.: B1670389

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diamfenetide is an anthelmintic compound primarily used in veterinary medicine to treat and
control fascioliasis, a parasitic disease caused by liver flukes of the Fasciola genus, particularly
in sheep and cattle.[1][2] It is effective against immature stages of the parasite.[2]
Understanding the physicochemical properties of diamfenetide is crucial for its formulation,
delivery, and mechanism of action studies. This technical guide provides a comprehensive
overview of the chemical properties and solubility of diamfenetide, supported by experimental
data and methodologies.

Chemical Properties

Diamfenetide is a white or light yellow crystalline powder.[3] Its fundamental chemical and
physical properties are summarized in the table below.
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Property Value Source
N-[4-[2-[2-(4-
IUPAC Name acetamidophenoxy)ethoxyleth [415]
oxy]phenyllacetamide
CAS Number 36141-82-9 [31[4]1[5][6]
Chemical Formula C20H24N205 [31[41[5]
Molecular Weight 372.4 g/mol [41[6]
Melting Point 142 °C [3]
Boiling Point 661.8 °C at 760 mmHg [7]
Data not available in cited
pKa :
literature.
LogP (XLogP3-AA) 1.8 [4]

Solubility Profile

The solubility of a compound is a critical determinant of its absorption and bioavailability.

Diamfenetide is characterized by poor aqueous solubility.

Solvent Solubility Source
Water Insoluble [3]
Ethanol Slightly soluble [3]

Dimethyl Sulfoxide (DMSO)

8.33 mg/mL (22.37 mM) Needs

ultrasonic assistance

[8]

Methanol

Data not available in cited

literature.

Acetone

Data not available in cited

literature.
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Experimental Protocols

Detailed experimental protocols for the determination of the specific chemical properties and
solubility of diamfenetide are not extensively published. However, standard methodologies are
employed for such characterizations.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely recognized and reliable technique for determining the
thermodynamic solubility of a compound, particularly for those with low solubility.

e Preparation: An excess amount of the solid compound (diamfenetide) is added to a known
volume of the solvent of interest (e.g., water, ethanol, DMSO) in a sealed flask.

o Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant, controlled
temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium
between the dissolved and undissolved solute is reached.

o Phase Separation: After equilibration, the suspension is allowed to stand, or it is
centrifuged/filtered to separate the saturated solution from the excess solid. Care must be
taken to maintain the temperature and avoid precipitation during this step.

e Analysis: The concentration of the solute in the clear, saturated solution is determined using
a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)
or UV-Vis Spectroscopy.

Replication: The experiment is repeated to ensure the reproducibility of the results.

Mechanism of Action: A Prodrug Approach

Diamfenetide is a prodrug that requires metabolic activation within the host animal to exert its
anthelmintic effect. The parent compound is deacetylated by the host's liver to form its active
amine metabolite. This active metabolite is then absorbed by the parasite, where it disrupts
physiological processes, leading to paralysis and death.
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Host Animal (e.g., Sheep)

Fasciola hepatica (Liver Fluke)

Click to download full resolution via product page
Caption: Logical workflow of Diamfenetide's mechanism of action.

The active amine metabolite of diamfenetide is believed to interfere with the parasite's
membrane integrity and ion transport systems. While it does not appear to directly inhibit
Na+/K+-ATPase, its effects are similar to those of sodium ionophores, suggesting a disruption
of sodium ion gradients. This ultimately leads to a flaccid paralysis of the fluke, preventing it
from maintaining its position in the host, and leading to its eventual expulsion and death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties and Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670389#diamfenetide-chemical-properties-and-
solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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